Cas no 1021025-60-4 (N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide)

• Product Name: N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide
• CAS No: 1021025-60-4
• MF: C₂₅H₂₆FN₇O
• MW: 459.518647670746
• CID: 5456407
• PubChem ID: 42099751
• Update Time: 2025-07-02

N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylacetamide
• AKOS024475662
• SR-01000917225-1
• F2902-0270
• N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide
• SR-01000917225
• N-[2-[4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-phenylacetamide
• 1021025-60-4
• N-[2-[4-[4-(4-Fluorophenyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzeneacetamide

• Inchi： 1S/C25H26FN7O/c26-20-6-8-21(9-7-20)31-12-14-32(15-13-31)24-22-17-30-33(25(22)29-18-28-24)11-10-27-23(34)16-19-4-2-1-3-5-19/h1-9,17-18H,10-16H2,(H,27,34)
• InChI Key： ALXAXRSQFHXHJL-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2C3C(C=N2)=C(N2CCN(C4=CC=C(F)C=C4)CC2)N=CN=3)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 459.21828664g/mol
• Monoisotopic Mass: 459.21828664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 735.3±60.0 °C(Predicted)
• pka: 15.52±0.46(Predicted)

Additional information on N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide

Introduction to N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide and Its Applications

N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide is a sophisticated chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021025-60-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of heterocyclic rings and functional groups, makes it a subject of considerable interest among researchers.

The molecular framework of N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide is characterized by its pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. This core structure is fused with a piperazine moiety and an ethyl chain extending from a phenylacetamide group. The presence of these specific functional groups contributes to the compound's unique pharmacological properties.

In recent years, there has been growing interest in the development of drugs targeting central nervous system (CNS) disorders. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied for its potential in modulating various neurotransmitter systems. Additionally, the incorporation of a fluorophenyl group into the molecule can enhance its metabolic stability and binding affinity to biological targets. These features make N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide a valuable candidate for further investigation.

The compound's structure also includes a piperazine ring, which is commonly found in many pharmacologically active agents. Piperazine derivatives are known for their ability to interact with various receptors and enzymes in the body. In particular, the 4-fluorophenyl-piperazine moiety in this compound may contribute to its potential as an antagonist or agonist for certain receptors involved in CNS function. This dual functionality makes it an intriguing molecule for drug discovery efforts.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazolo[3,4-d]pyrimidine scaffold, in particular, has shown promise in the treatment of neurological disorders such as schizophrenia and depression. The ability of this compound to modulate neurotransmitter activity suggests that it could be developed into a therapeutic drug with significant clinical benefits.

The phenylacetamide group at one end of the molecule adds another layer of complexity and potential functionality. Phenylacetamides are known to exhibit various biological activities, including analgesic and anti-inflammatory effects. By combining this group with the aforementioned heterocyclic core, N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide may exhibit multiple pharmacological effects simultaneously.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the construction of the pyrazolo[3,4-d]pyrimidine core through cyclocondensation reactions. Subsequent modifications involve introducing the piperazine and fluorophenyl groups followed by elongation with an ethyl chain connected to a phenylacetamide moiety.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure of N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide. These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for its further development.

Evaluation of the biological activity of this compound involves in vitro and in vivo studies to assess its interaction with target receptors and enzymes. Initial studies may focus on determining its affinity for specific receptors using radioligand binding assays. Subsequent studies could involve evaluating its efficacy in animal models of CNS disorders to assess its potential therapeutic benefits.

The pharmacokinetic properties of N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide are also critical factors that need to be considered during drug development. Studies on absorption, distribution, metabolism, and excretion (ADME) can provide valuable insights into how the compound behaves within the body. These studies are essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, N-(2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-phenylacetamide is a complex chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a promising candidate for further investigation into treating various CNS disorders. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of novel therapeutic agents.